Isofenphos-methyl
Overview
Description
Isofenphos-methyl (also known as methyl isofenphos) is an organophosphate insecticide and acaricide used to control a wide range of insect and mite pests on a variety of crops. It is a colorless to pale yellow liquid with a faint odor, and it is soluble in water and most organic solvents. This compound has been used in agriculture since the early 1990s, and it is a common component of many insecticides and acaricides.
Scientific Research Applications
Environmental Behavior and Biological Effect :
- (R)-Isofenphos-methyl degrades preferentially in river water and vegetables, but amplifies in certain soils.
- (S)-Isofenphos-methyl shows higher bioactivity and toxicity against various insect targets and non-target organisms, while (R)-isofenphos-methyl is more potent for certain soil organisms. This study provides insights for risk assessments of pesticides and their rational use (Gao et al., 2019).
Enhanced Degradation by Soil Microorganisms :
- Soil microorganisms can enhance the degradation of isofenphos-methyl, particularly in soils with a history of this compound use. Degradation products include isopropyl salicylate and CO2. This discovery is crucial for understanding the environmental fate of this compound (Racke & Coats, 1987).
Detection in Agricultural Products :
- Surface-enhanced Raman spectroscopy (SERS) with chemometric methods can effectively detect this compound residues in corn, contributing to food safety measures (Liu et al., 2017).
Enantioselective Disposition and Metabolic Products in Rats :
- Investigating the enantioselective distribution and metabolism of this compound and its metabolites in rats has revealed specific enantiomers as potential biomarkers for human biomonitoring of this compound exposure (Gao et al., 2020).
Enantioselective Analysis in Vegetables :
- The enantioselective degradation of this compound in various vegetables was studied, showing different degradation rates and selectivities, which are important for food safety evaluation (Wang et al., 2018).
Biomarker Potential in Humans :
- This compound metabolites, especially isocarbophos oxon (ICPO), are proposed as potential biomarkers for monitoring this compound exposure in humans. This finding is significant for public health monitoring (Gao et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Isofenphos-methyl primarily targets acetylcholinesterase , an enzyme essential for proper nerve function . By inhibiting this enzyme, this compound disrupts the normal functioning of the nervous system in pests .
Mode of Action
This compound works by inhibiting the activity of acetylcholinesterase . This inhibition leads to the accumulation of acetylcholine in the nervous system, causing overstimulation of nerve cells. The overstimulation can result in a variety of symptoms in pests, including paralysis and death .
Biochemical Pathways
The major metabolic pathways of this compound include oxidative desulfuration of this compound to isofenphos-oxon and hydrolysis of isofenphos-oxon and/or parent this compound to isopropyl salicylate . This compound hydrolase, an enzyme capable of hydrolyzing the P–O–Z moiety of organophosphorus pesticides, plays a key role in the degradation of this compound .
Pharmacokinetics
It is also known that this compound can be metabolized by various enzymes, including this compound hydrolase .
Result of Action
The inhibition of acetylcholinesterase by this compound leads to an accumulation of acetylcholine in the nervous system. This overstimulation can cause a variety of symptoms in pests, including paralysis and death . At the molecular level, this compound can cause oxidative stress and developmental abnormalities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the leaching potential of this compound, which can affect its environmental fate, is influenced by factors such as chemical properties, sorption behavior, and persistence, as well as environmental variables such as rainfall and soil porosity . This compound is very toxic to aquatic invertebrates, and there is serious concern about its environmental fate .
properties
IUPAC Name |
propan-2-yl 2-[methoxy-(propan-2-ylamino)phosphinothioyl]oxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22NO4PS/c1-10(2)15-20(21,17-5)19-13-9-7-6-8-12(13)14(16)18-11(3)4/h6-11H,1-5H3,(H,15,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXTOWLKEARFCCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NP(=S)(OC)OC1=CC=CC=C1C(=O)OC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22NO4PS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80912551 |
Source
|
| Record name | Propan-2-yl 2-({methoxy[(propan-2-yl)amino]phosphorothioyl}oxy)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80912551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
99675-03-3, 83542-84-1 |
Source
|
| Record name | Isofenphos-methyl | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=99675-03-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-((methoxy((1-methylethyl)amino)phosphinothioyl)oxy)-,1-methylethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083542841 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl-ISP | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0099675033 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Propan-2-yl 2-({methoxy[(propan-2-yl)amino]phosphorothioyl}oxy)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80912551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Isofenphos-methyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | METHYL-ISP | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4TC6DBF5XK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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